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Compound of Interest

Compound Name: AF-353

Cat. No.: B1665037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical use of AF-353, a

potent and selective antagonist of P2X3 and P2X2/3 receptors. The following sections detail

the mechanism of action, dosage and administration protocols for various preclinical models,

and key experimental procedures.

Mechanism of Action
AF-353 is a non-competitive antagonist of P2X3 and P2X2/3 receptors, which are ATP-gated

ion channels predominantly expressed on nociceptive sensory neurons.[1][2] By blocking these

receptors, AF-353 inhibits the signaling cascade initiated by extracellular ATP, a key mediator

in pain and inflammation pathways. This mechanism makes AF-353 a promising therapeutic

candidate for various pain conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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